Cas no 2137986-26-4 (4-(1-ethoxyethenyl)-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-(1-ethoxyethenyl)-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2137986-26-4
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6303733
• PubChem ID: 165745585
• Update Time: 2025-06-27

4-(1-ethoxyethenyl)-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-803409
• 4-(1-ethoxyethenyl)-1-methyl-1H-pyrazole-3-carboxylic acid
• 2137986-26-4

• Inchi： 1S/C9H12N2O3/c1-4-14-6(2)7-5-11(3)10-8(7)9(12)13/h5H,2,4H2,1,3H3,(H,12,13)
• InChI Key： JARCFDOJWATSHU-UHFFFAOYSA-N
• SMILES： O(CC)C(=C)C1C(C(=O)O)=NN(C)C=1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.4Ų

Additional information on 4-(1-ethoxyethenyl)-1-methyl-1H-pyrazole-3-carboxylic acid

4-(1-Ethoxyethenyl)-1-methyl-1H-pyrazole-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2137986-26-4, known as 4-(1-ethoxyethenyl)-1-methyl-1H-pyrazole-3-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrazole ring with a carboxylic acid group and an ethoxyethenyl substituent. The combination of these functional groups makes it a versatile compound with potential applications in drug design and agricultural chemistry.

4-(1-Ethoxyethenyl)-1-methyl-1H-pyrazole-3-carboxylic acid is synthesized through a series of carefully designed reactions that involve the manipulation of pyrazole derivatives. Pyrazoles are heterocyclic compounds that are widely used in medicinal chemistry due to their ability to interact with various biological targets. The addition of the ethoxyethenyl group introduces a degree of flexibility and reactivity to the molecule, making it an interesting candidate for further modification and study.

Recent studies have highlighted the potential of this compound as a precursor for more complex molecules. For instance, researchers have explored its role in the synthesis of bioactive compounds, including those with anti-inflammatory and anticancer properties. The carboxylic acid group in 4-(1-ethoxyethenyl)-1-methyl-1H-pyrazole-3-carboxylic acid can be easily modified to form esters or amides, which are common functional groups in pharmaceuticals. This versatility underscores its importance in modern drug discovery pipelines.

In terms of chemical synthesis, the preparation of 4-(1-ethoxyethenyl)-1-methyl-1H-pyrazole-3-carboxylic acid involves several key steps. These include the formation of the pyrazole ring, followed by substitution reactions to introduce the ethoxyethenyl and methyl groups. The final step typically involves oxidation or hydrolysis to form the carboxylic acid group. Each step requires precise control over reaction conditions to ensure high yields and purity.

The structure of 4-(1-ethoxyethenyl)-1-methyl-1H-pyrazole-3-carboxylic acid also lends itself well to further functionalization. For example, the ethoxyethenyl group can undergo various transformations, such as elimination or addition reactions, to create new derivatives with different biological activities. This ability to modify the molecule's structure makes it a valuable tool for chemists exploring new therapeutic agents.

From an agricultural perspective, 4-(1-ethoxyethenyl)-1-methyl-1H-pyrazole-3-carboxylic acid has shown promise as a plant growth regulator. Its ability to influence plant hormone signaling pathways suggests that it could be used to enhance crop yields or improve stress tolerance in plants. However, further research is needed to fully understand its mechanisms of action and safety profile for agricultural applications.

In conclusion, 4-(1-Ethoxyethenyl)-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2137986-26) is a multifaceted compound with significant potential in both medicinal and agricultural chemistry. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop new drugs and agrochemicals. As ongoing studies continue to uncover its properties and applications, this compound is poised to play an increasingly important role in these fields.